Cas no 2138076-04-5 (5-Methyl-1,4-oxazepane-4-carbonyl chloride)

• Product Name: 5-Methyl-1,4-oxazepane-4-carbonyl chloride
• CAS No: 2138076-04-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5821917
• PubChem ID: 165962044
• Update Time: 2025-05-26

5-Methyl-1,4-oxazepane-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138076-04-5
• 5-methyl-1,4-oxazepane-4-carbonyl chloride
• EN300-1155219
• 5-Methyl-1,4-oxazepane-4-carbonyl chloride

• Inchi： 1S/C7H12ClNO2/c1-6-2-4-11-5-3-9(6)7(8)10/h6H,2-5H2,1H3
• InChI Key： CDCYJWIXQMGIFA-UHFFFAOYSA-N
• SMILES： ClC(N1CCOCCC1C)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-Methyl-1,4-oxazepane-4-carbonyl chloride

Comprehensive Overview of 5-Methyl-1,4-oxazepane-4-carbonyl chloride (CAS No. 2138076-04-5): Properties, Applications, and Industry Insights

The compound 5-Methyl-1,4-oxazepane-4-carbonyl chloride (CAS No. 2138076-04-5) is a specialized heterocyclic carbonyl chloride derivative gaining traction in pharmaceutical and fine chemical research. Its unique oxazepane backbone and reactive carbonyl chloride group make it a versatile intermediate for synthesizing bioactive molecules, particularly in central nervous system (CNS) drug development. As the demand for novel neuroactive compounds surges, this molecule’s role in creating GABA receptor modulators and sedative-hypnotic agents has drawn significant attention from researchers.

Structurally, 5-Methyl-1,4-oxazepane-4-carbonyl chloride features a seven-membered oxazepane ring with a methyl substituent at the 5-position, enhancing its steric and electronic properties. The carbonyl chloride moiety (–COCl) enables facile amide bond formation, a critical step in designing peptidomimetics and small-molecule inhibitors. Recent studies highlight its utility in constructing prodrugs targeting neurological disorders, aligning with trending searches like "next-gen anxiolytics" and "non-addictive sedatives." This positions the compound as a key player in addressing the global need for safer psychoactive therapeutics.

From a synthetic chemistry perspective, the CAS No. 2138076-04-5 compound is often employed in Schotten-Baumann reactions and nucleophilic acyl substitutions. Its stability under anhydrous conditions makes it preferable for high-throughput parallel synthesis—a technique frequently queried in AI-driven drug discovery forums. Industry reports suggest growing interest in its use for covalent inhibitor design, particularly for enzyme targets like kinases and proteases. These applications resonate with popular search terms such as "covalent drug scaffolds 2024" and "kinase inhibitor optimization."

Environmental and regulatory considerations for 5-Methyl-1,4-oxazepane-4-carbonyl chloride emphasize its classification as a moisture-sensitive reagent, requiring storage under inert atmospheres. Analytical methods like HPLC-MS and NMR spectroscopy are critical for quality control, topics frequently explored in laboratory AI chatbots. The compound’s low ecotoxicity profile (as per OECD guidelines) aligns with the pharmaceutical industry’s shift toward green chemistry—another hot topic in sustainable pharma searches.

Market analysts note increasing patent filings involving CAS No. 2138076-04-5, particularly for neurodegenerative disease applications. Its compatibility with continuous flow chemistry systems—a trending subject in process chemistry webinars—further boosts its industrial relevance. Researchers are actively investigating its derivatives for allosteric modulation of ion channels, responding to frequent queries about "ion channel drug discovery 2024."

In conclusion, 5-Methyl-1,4-oxazepane-4-carbonyl chloride represents a cutting-edge building block bridging medicinal chemistry and process innovation. Its multifaceted applications—from CNS drug candidates to covalent probe development—ensure its prominence in both academic publications and industrial pipelines, perfectly mirroring the current focus on precision therapeutics and accelerated drug development cycles.